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dehydroanacrotine dehydroanacrotine
Brand Name: Vulcanchem
CAS No.: 111844-46-3
VCID: VC0055308
InChI: InChI=1S/C18H23NO6/c1-4-11-7-10(2)18(3,23)17(22)24-9-12-5-6-19-8-13(20)15(14(12)19)25-16(11)21/h4-6,10,13,15,20,23H,7-9H2,1-3H3/b11-4+/t10-,13-,15-,18-/m1/s1
SMILES: CC=C1CC(C(C(=O)OCC2=C3C(C(CN3C=C2)O)OC1=O)(C)O)C
Molecular Formula: C18H23NO6
Molecular Weight: 349.4 g/mol

dehydroanacrotine

CAS No.: 111844-46-3

Main Products

VCID: VC0055308

Molecular Formula: C18H23NO6

Molecular Weight: 349.4 g/mol

dehydroanacrotine - 111844-46-3

CAS No. 111844-46-3
Product Name dehydroanacrotine
Molecular Formula C18H23NO6
Molecular Weight 349.4 g/mol
IUPAC Name (1S,4E,6R,7R,16R)-4-ethylidene-7,16-dihydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadeca-11(17),12-diene-3,8-dione
Standard InChI InChI=1S/C18H23NO6/c1-4-11-7-10(2)18(3,23)17(22)24-9-12-5-6-19-8-13(20)15(14(12)19)25-16(11)21/h4-6,10,13,15,20,23H,7-9H2,1-3H3/b11-4+/t10-,13-,15-,18-/m1/s1
Standard InChIKey AJPUVLCTVZSDCX-QZYMSODOSA-N
Isomeric SMILES C/C=C/1\C[C@H]([C@@](C(=O)OCC2=C3[C@@H]([C@@H](CN3C=C2)O)OC1=O)(C)O)C
SMILES CC=C1CC(C(C(=O)OCC2=C3C(C(CN3C=C2)O)OC1=O)(C)O)C
Canonical SMILES CC=C1CC(C(C(=O)OCC2=C3C(C(CN3C=C2)O)OC1=O)(C)O)C
Synonyms dehydroanacrotine
PubChem Compound 6441180
Last Modified Nov 11 2021
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